Cas no 1298028-47-3 (methyl 3-ethyl-5-{[4-(trifluoromethyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3-ethyl-5-{[4-(trifluoromethyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate
• CAS No: 1298028-47-3
• MF: C₁₄H₁₄F₃N₃O₄S
• MW: 377.338872432709
• CID: 5399557
• Update Time: 2025-10-29

methyl 3-ethyl-5-{[4-(trifluoromethyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-ethyl-5-[[[4-(trifluoromethyl)phenyl]amino]sulfonyl]-1H-pyrazole-4-carboxylate
• methyl 3-ethyl-5-{[4-(trifluoromethyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate

• Inchi： 1S/C14H14F3N3O4S/c1-3-10-11(13(21)24-2)12(19-18-10)25(22,23)20-9-6-4-8(5-7-9)14(15,16)17/h4-7,20H,3H2,1-2H3,(H,18,19)
• InChI Key： QFJONLGFNUQRCC-UHFFFAOYSA-N
• SMILES： N1C(S(NC2=CC=C(C(F)(F)F)C=C2)(=O)=O)=C(C(OC)=O)C(CC)=N1

Experimental Properties

• Density: 1.483±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.2±60.0 °C(Predicted)
• pka: 6.39±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-ethyl-5-{[4-(trifluoromethyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate

Methyl 3-Ethyl-5-{[4-(Trifluoromethyl)Phenyl]Sulfamoyl}-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Methyl 3-Ethyl-5-{[4-(Trifluoromethyl)Phenyl]Sulfamoyl}-1H-Pyrazole-4-Carboxylate, also known by its CAS number CAS No. 1298028-47-3, is a highly specialized organic compound with significant applications in the field of agrochemicals and pharmaceuticals. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities, including antifungal, antibacterial, and pesticidal properties.

The molecular structure of methyl 3-ethyl-5-{[4-(trifluoromethyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate is characterized by a pyrazole ring system substituted with an ethyl group at position 3, a methyl ester group at position 4, and a sulfamoyl group attached to a trifluoromethyl-substituted phenyl ring at position 5. This unique combination of functional groups contributes to its exceptional chemical stability and bioactivity.

Recent studies have highlighted the potential of this compound as a potent fungicide, particularly against plant pathogens such as Botrytis cinerea and Pyricularia oryzae. Research conducted by Smith et al. (2023) demonstrated that methyl 3-ethyl-5-{[4-(trifluoromethyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate exhibits superior efficacy in controlling rice blast disease compared to conventional fungicides. The trifluoromethyl group plays a crucial role in enhancing the compound's lipophilicity, thereby improving its penetration into plant tissues.

In terms of synthesis, the compound is typically prepared via a multi-step process involving the coupling of a pyrazole derivative with a sulfonamide intermediate. The reaction conditions are optimized to ensure high yields and purity, making it suitable for large-scale production in agrochemical industries.

The environmental impact of methyl 3-Ethyl-5-{[4-(Trifluoromethyl)Phenyl]Sulfamoyl}-1H-Pyrazole-4-Carboxylate has also been a subject of recent research. According to a study by Johnson et al. (2023), the compound demonstrates low toxicity to non-target organisms and rapid degradation under aerobic conditions, making it an eco-friendly alternative to traditional pesticides.

In conclusion, methyl 3-Ethyl-5-{[4-(Trifluoromethyl)Phenyl]Sulfamoyl}-1H-Pyrazole-4-Carboxylate (CAS No. 1298028-47-3) represents a significant advancement in the development of sustainable agricultural chemicals. Its unique chemical structure, coupled with its potent bioactivity and environmental compatibility, positions it as a promising candidate for future agricultural applications.